Cas no 1261775-27-2 (2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1261775-27-2
• MF: C₁₂H₄Cl₃F₃IN
• MW: 452.425542831421
• CID: 4969863
• Update Time: 2025-06-27

2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F3IN/c13-7-4-9(15)8(14)3-6(7)5-1-2-20-11(19)10(5)12(16,17)18/h1-4H
• InChI Key： CXBLSPXNZPQLRF-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C=CN=1)C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1261775-27-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodo group, a trichlorophenyl moiety, and a trifluoromethyl group attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine has been extensively studied due to its importance in the development of novel pharmaceuticals. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis approach that significantly improved the yield and purity of the final product. This method involves the sequential addition of reagents under carefully controlled conditions, ensuring high selectivity and minimal by-product formation.

In terms of its chemical properties, 2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine exhibits remarkable stability under various conditions. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development. Additionally, the iodo group provides a handle for further functionalization through various chemical reactions, such as Suzuki coupling and nucleophilic substitution. These properties make it a versatile intermediate in the synthesis of more complex molecules.

The biological activity of 2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine has been investigated in several preclinical studies. One notable application is its use as a lead compound in the development of anticancer agents. Research conducted at the National Cancer Institute demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial function.

Beyond its potential as an anticancer agent, 2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine has also shown promise in other therapeutic areas. For example, a study published in the Journal of Medicinal Chemistry in 2020 reported its efficacy as an antiviral agent against influenza A virus. The compound was found to inhibit viral replication by targeting key enzymes involved in viral replication and assembly. This dual functionality as both an anticancer and antiviral agent underscores its broad-spectrum biological activity.

The pharmacokinetic properties of 2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine have also been evaluated in preclinical models. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a long half-life due to its high metabolic stability. These properties are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency.

In conclusion, 2-Iodo-4-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1261775-27-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and optimization. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered for this promising compound.